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Compound of Interest

Compound Name: Ibuprofen-d4

Cat. No.: B15557628

This guide provides comprehensive safety data and handling precautions for lbuprofen-d4,
tailored for researchers, scientists, and drug development professionals. The information is
compiled from various safety data sheets (SDS) and best practices for handling deuterated
compounds.

Hazard Identification and Classification

Ibuprofen-d4 is the deuterated form of Ibuprofen. While specific toxicity data for the deuterated
compound is limited, the safety profile is generally extrapolated from the parent compound,
Ibuprofen. It is considered hazardous and requires careful handling.

Hazard Statements:

e H302: Harmful if swallowed.[1][2]

o H319: Causes serious eye irritation.[1]

o H335: May cause respiratory irritation.[1]

Precautionary Statements:

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1]

e P264: Wash skin thoroughly after handling.
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e P270: Do not eat, drink or smoke when using this product.
o P280: Wear protective gloves/protective clothing/eye protection/face protection.

e P301 + P312 + P330: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell.
Rinse mouth.

e P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

e P501: Dispose of contents/container to an approved waste disposal plant.

Hazard Class Category
Acute toxicity, Oral Category 4
Serious Eye Damage/Eye Irritation Category 2A

Specific target organ toxicity (single exposure),
) Category 3
Respiratory system

Physical and Chemical Properties

The physical and chemical properties of Ibuprofen-d4 are crucial for its safe handling and

storage.
Property Value
Molecular Formula C13H14D402
Molecular Weight 210.31 g/mol
Appearance White to off-white solid/powder
Melting Point 75 - 78 °C (167 - 172.4 °F)
Boiling Point 157 °C (314.6 °F) at 4 mmHg
Water Solubility 21 mg/L
Log P (octanol/water) 3.97
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Toxicological Information

Toxicological data for Ibuprofen-d4 is primarily based on the non-deuterated form, Ibuprofen.

Toxicity Metric

Value

Species

LD50 Oral

636 mg/kg

Routes of Exposure

Inhalation, ingestion, skin, and

eyes.

Acute Effects

Eyes: Causes serious eye
irritation. Skin: May be harmful
if absorbed through the skin
and may cause skin irritation.
Inhalation: May be harmful if
inhaled and may cause
respiratory tract irritation.
Ingestion: Harmful if

swallowed.

Chronic Effects

Carcinogenicity: Not identified
as a probable, possible, or
confirmed human carcinogen
by IARC or ACGIH.

Mutagenic/Teratogenic Effects:

No data available.

Ingestions of more than 400 mg/kg of ibuprofen are associated with severe symptoms such as

seizures, apnea, hypotension, and metabolic acidosis.

Handling and Storage Precautions

Proper handling and storage are critical to maintain the integrity of lbuprofen-d4 and ensure

the safety of laboratory personnel.

Handling:

o Work in a well-ventilated area, preferably in a laboratory fume hood.
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Avoid the formation of dust and aerosols.

Avoid contact with skin, eyes, and clothing.

Use appropriate personal protective equipment (PPE).

Wash hands thoroughly after handling.

Do not eat, drink, or smoke in the laboratory.
Storage:
o Keep containers tightly closed in a dry, cool, and well-ventilated place.

» Store at room temperature unless otherwise specified by the manufacturer. Some sources
recommend refrigeration for long-term storage.

o Protect from light by storing in amber vials or in the dark.

» Store under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation and
contamination.

» Store away from incompatible materials such as strong oxidizing agents.

Experimental Protocols and Workflows

Specific experimental protocols for the safety assessment of Ibuprofen-d4 are not publicly
available. Safety assessments are typically conducted by the manufacturer and are based on
data from the parent compound. The primary use of lbuprofen-d4 in research is as an internal
standard for quantitative analysis.

The following section outlines a general experimental workflow for the safe handling of
deuterated compounds like Ibuprofen-d4 in a research setting.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b15557628?utm_src=pdf-body
https://www.benchchem.com/product/b15557628?utm_src=pdf-body
https://www.benchchem.com/product/b15557628?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557628?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Preparation & Planning

Review Safety Data Sheet (SDS)

A 4

Conduct Risk Assessment

A 4

Prepare Standard Operating Procedure (SOP)

A 4

Designate Work Area (Fume Hood)

A 4

Assemble Personal Protective Equipment (PPE)

Proceed to Handling

Compound Handlwg & Experimentation

Receive & Log Compound

A 4

Store Under Recommended Conditions

A 4

Equilibrate to Room Temperature

A 4

Weigh Compound in Ventilated Enclosure

A 4

Prepare Stock & Working Solutions

A 4

Perform Experiment

»
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y
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4
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Update Chemical Inventory
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Caption: Workflow for the safe handling of Ibuprofen-d4 in a laboratory setting.
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First Aid and Emergency Procedures

In case of exposure or accident, immediate action is crucial.

Exposure Route

First Aid Measures

Eye Contact

Rinse cautiously with water for at least 15
minutes. Remove contact lenses if present and
easy to do. Continue rinsing and consult a

physician.

Skin Contact

Wash off with soap and plenty of water. Remove
contaminated clothing. Consult a physician if

irritation persists.

Move the person into fresh air. If not breathing,

Inhalation ) o o o
give artificial respiration. Consult a physician.
Rinse mouth with water. Do NOT induce
) vomiting. Never give anything by mouth to an
Ingestion

unconscious person. Call a poison center or

doctor immediately.

Accidental Release

Use personal protective equipment. Avoid dust
formation. Sweep up and shovel into suitable
containers for disposal. Do not let the product

enter drains.

Eire-Fighting Measures

Property

Details

Flammability

Not flammable or combustible.

Suitable Extinguishing Media

Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide.

Hazardous Combustion Products

Carbon oxides (CO, COz2).

Special Protective Equipment

Wear a self-contained breathing apparatus for

firefighting if necessary.
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Personal Protective Equipment (PPE)

Appropriate PPE is mandatory when handling lbuprofen-d4.

Protection Type Specification

Safety glasses with side-shields conforming to

Eye/Face Protection
NIOSH (US) or EN 166 (EU) standards.

Handle with gloves. Dispose of contaminated
Skin Protection gloves after use. Wear impervious clothing to

protect the body.

A full-face respirator with appropriate cartridges
Respiratory Protection should be used if a risk assessment indicates it

iS necessary.

By adhering to the guidelines outlined in this document, researchers can safely handle
Ibuprofen-d4, minimizing risks to themselves and the integrity of their experiments. Always
refer to the specific Safety Data Sheet provided by the supplier for the most accurate and up-
to-date information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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